2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one

• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C25H24N2O3/c1-25(2,3)17-9-11-18(12-10-17)27-23(16-8-13-21-22(14-16)30-15-29-21)26-20-7-5-4-6-19(20)24(27)28/h4-14,23,26H,15H2,1-3H3
• InChI Key: LVTKKCGLRCIEDG-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)N2C(NC3=CC=CC=C3C2=O)C4=CC5=C(C=C4)OCO5

Description

2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one is a chemical compound that belongs to the quinazolinone family. It has been extensively studied for its potential applications in the field of medicinal chemistry due to its unique structural features and biological activities.

Mechanism of Action

The mechanism of action of 2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. For example, it has been shown to inhibit the activity of the epidermal growth factor receptor (EGFR) and the mitogen-activated protein kinase (MAPK) signaling pathway, both of which are involved in the development of cancer.
Biochemical and Physiological Effects:
2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and reduce inflammation. It has also been shown to inhibit the growth and proliferation of cancer cells, reduce tumor size, and increase the survival rate of animals with cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one in lab experiments is its wide range of biological activities. It has been shown to exhibit antitumor, antiviral, and anti-inflammatory activities, making it a versatile compound for studying various diseases. However, one of the limitations of using this compound is its potential toxicity. It has been shown to be toxic to some normal cells and may have adverse effects on the body if used in high doses.

Future Directions

There are many future directions for the study of 2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer, viral infections, and inflammatory disorders. Another direction is to study its mechanism of action in more detail to better understand how it exerts its biological activities. Additionally, future studies could focus on developing more efficient and cost-effective methods for synthesizing this compound and its derivatives.

Synthesis Methods

The synthesis of 2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one involves the reaction of 2-aminobenzoic acid with 4-tert-butylphenyl isocyanate in the presence of a catalytic amount of triethylamine. The resulting intermediate is then reacted with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product. This method has been optimized for high yield and purity and has been used by many researchers to synthesize 2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-3-(4-tert-butylphenyl)-2,3-dihydroquinazolin-4(1H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory activities. It has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, including cancer, viral infections, and inflammatory disorders.